Cas no 1806834-83-2 (2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine
• CAS No: 1806834-83-2
• MF: C₆H₃BrF₂N₂O₃
• MW: 269.000427484512
• CID: 4915363
• Update Time: 2025-06-10

2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine

• Inchi： 1S/C6H3BrF2N2O3/c7-5-4(6(8)9)2(11(13)14)1-3(12)10-5/h1,6H,(H,10,12)
• InChI Key： KLLHFHNKGROKIP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=CC(N1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 0.8
• Topological Polar Surface Area: 74.9

Additional information on 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine

Professional Introduction to 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine (CAS No. 1806834-83-2)

2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine, with the chemical formula C₆H₂BrF₂N₂O₃, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, a hydroxyl group, and a nitro group, makes it a versatile intermediate for synthetic chemistry and drug discovery.

The bromo and difluoromethyl groups in the molecular structure contribute to the compound's reactivity and its suitability for further functionalization. These groups are particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. The hydroxyl group provides a site for further derivatization, allowing for the introduction of additional functional moieties that can enhance the pharmacological properties of the compound. The nitro group, while potentially reactive, also serves as a handle for selective reduction to an amine, opening up avenues for the synthesis of aminopyridine derivatives.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad range of biological activities. Pyridines are integral components in many drugs used to treat various diseases, including infectious diseases, cancer, and neurological disorders. The specific combination of functional groups in 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine makes it an attractive scaffold for designing new molecules with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its potential application in the development of antiviral agents. The structural features of 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine align well with known viral protease inhibitors and integrase inhibitors. Recent studies have demonstrated that pyridine-based compounds can interact effectively with viral enzymes, disrupting their function and thereby inhibiting viral replication. The difluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity in drug candidates.

Furthermore, the compound's suitability for use as an intermediate in heterocyclic chemistry has been highlighted by several research groups. Heterocyclic compounds are prevalent in pharmaceuticals due to their ability to mimic natural products and exhibit diverse biological activities. The hydroxyl group in 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine can be utilized to form ethers or esters, expanding its utility in constructing more complex molecular architectures.

The nitro group offers another avenue for structural diversification. Nitro compounds have been extensively studied for their biological effects, ranging from antimicrobial to anti-inflammatory properties. The reduction of the nitro group to an amine can yield a compound with altered pharmacokinetic properties, potentially leading to improved oral bioavailability or tissue distribution.

Recent advancements in computational chemistry have also facilitated the exploration of 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine's potential applications. Molecular modeling studies have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These studies have provided valuable insights into optimizing its structure for better pharmacological activity.

The synthesis of 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine involves multi-step organic transformations that highlight its synthetic versatility. Key steps include bromination at the 2-position of a pyridine precursor, followed by introduction of the difluoromethyl group via cross-coupling reactions. The hydroxyl group is typically introduced through hydroboration or direct oxidation methods. Finally, nitration at the 4-position completes the synthesis. This multi-step approach underscores the compound's complexity and its potential as a building block for more intricate molecules.

The growing body of research on 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-nitropyridine underscores its importance as a tool in pharmaceutical research. Its unique structural features make it a valuable candidate for further exploration in drug discovery programs aimed at treating various diseases. As synthetic methodologies continue to evolve, it is likely that new applications for this compound will emerge, further solidifying its role in medicinal chemistry.